4-[(1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperidin-4-yl)methoxy]-5-fluoro-2,6-dimethylpyrimidine

• IUPAC Name: 4-[4-[(5-fluoro-2,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-6,7-dihydro-5H-cyclopenta[d]pyrimidine
• InChI: InChI=1S/C19H24FN5O/c1-12-17(20)19(24-13(2)23-12)26-10-14-6-8-25(9-7-14)18-15-4-3-5-16(15)21-11-22-18/h11,14H,3-10H2,1-2H3
• InChI Key: SMBUMYSWIKSAGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C)OCC2CCN(CC2)C3=NC=NC4=C3CCC4)F
• Molecular Formula: C19H24FN5O
• Molecular Weight: 357.4 g/mol
• CAS No.: 2640948-78-1

Description

This compound features a cyclopenta[d]pyrimidine core fused with a piperidine ring via a methoxy linker. The pyrimidine ring is substituted with a fluorine atom at position 5 and methyl groups at positions 2 and 4.

Mechanism of Action

Target of Action

The primary target of this compound is Protein Kinase B (PKB or Akt) . PKB is a key downstream component in the phosphatidylinositol-3 kinase (PI3K) signaling pathway. It plays an important role in intracellular signaling pathways regulating growth and survival.

Mode of Action

The compound acts as an ATP-competitive inhibitor of PKB. It binds to the ATP-binding site of PKB, preventing ATP from binding and thus inhibiting the kinase activity of PKB. This results in a decrease in the phosphorylation of several enzyme or transcription factor substrates, including GSK3β, FKHRL1, BAD, and mTOR.

Biochemical Pathways

The inhibition of PKB affects the PI3K-PKB-mTOR pathway. This pathway is involved in promoting cell proliferation, protein translation, progression through the cell cycle, and antiapoptotic survival. Therefore, the inhibition of PKB can lead to a decrease in these cellular processes.

Pharmacokinetics

The compound has been optimized to provide ATP-competitive, nanomolar inhibitors with up to 150-fold selectivity for inhibition of PKB over the closely related kinase PKA. Compounds containing 4-amino-4-benzylpiperidines underwent metabolism in vivo, leading to rapid clearance and low oral bioavailability. Variation of the linker group between the piperidine and the lipophilic substituent identified 4-amino-1-(7H-pyrrolo[2,3-d]-pyrimidin-4-yl)piperidine-4-carboxamides as potent and orally bioavailable inhibitors of PKB.

Result of Action

The inhibition of PKB by the compound can lead to a decrease in cell proliferation, protein translation, progression through the cell cycle, and antiapoptotic survival. This can result in the inhibition of the growth of human tumor xenografts in nude mice at well-tolerated doses.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Substituents	Molecular Weight (g/mol)	CAS Number
4-[(1-{5H,6H,7H-Cyclopenta[d]pyrimidin-4-yl}piperidin-4-yl)methoxy]-5-fluoro-2,6-dimethylpyrimidine	Cyclopenta[d]pyrimidine + pyrimidine	5-Fluoro, 2,6-dimethyl, piperidin-4-ylmethoxy	Not provided	Not available
3-[(1-{5H,6H,7H-Cyclopenta[d]pyrimidin-4-yl}piperidin-4-yl)methyl]-7-methoxy-3,4-dihydroquinazolin-4-one	Cyclopenta[d]pyrimidine + quinazolinone	7-Methoxy, piperidin-4-ylmethyl	391.47	2548996-88-7
4-Chloro-6,6-dimethyl-6,7-dihydro-5H-cyclopenta[d]pyrimidine	Cyclopenta[d]pyrimidine	4-Chloro, 6,6-dimethyl	182.65	1909327-82-7

Structural and Functional Analysis

Cyclopenta[d]pyrimidine Derivatives

• Target Compound: The fluorine atom at position 5 likely enhances metabolic stability and electronegativity compared to chlorine in similar compounds .
• Quinazolinone Derivative (CAS 2548996-88-7): The fused quinazolinone ring introduces a planar, aromatic system that could improve DNA intercalation or kinase binding. However, the higher molecular weight (391.47 g/mol) may reduce bioavailability compared to the target compound .
• 4-Chloro Derivative (CAS 1909327-82-7) : The chlorine substituent at position 4 and dimethyl groups on the cyclopenta ring create a more lipophilic profile, which might favor membrane permeability but could also increase off-target interactions .